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Compound of Interest

Compound Name: Chlorthal-dimethyl-d6

Cat. No.: B12396619

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Chlorthal-
dimethyl-d6, a deuterated form of the herbicide Chlorthal-dimethyl. While specific safety data
for the deuterated compound is limited, its safety profile is considered analogous to its non-
deuterated counterpart. This document compiles available data on Chlorthal-dimethyl to guide
safe handling, storage, and emergency procedures in a research and development setting.
Chlorthal-dimethyl-d6 is primarily utilized as a tracer and an internal standard in quantitative
analyses such as NMR, GC-MS, or LC-MS.[1]

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of Chlorthal-dimethyl is
fundamental to its safe handling. The following table summarizes key data points.
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Property Value Reference
Chemical Formula C10H6CI404 [2][3]
Molar Mass 331.95 g/mol [3]
Appearance Colorless to grey crystalline 3]

powder
Melting Point 156 °C (313 °F; 429 K)
Boiling Point 345 °C (653 °F) [3]
Water Solubility 0.5 mg/L at 25 °C [415]
Vapor Pressure 0.33 mPa at 25 °C [4]

Toxicological Data

Toxicological data is crucial for assessing potential health risks. The following table summarizes
acute toxicity data for Chlorthal-dimethyl.

Metric Value Species Route Reference
LD50 >3,000 mg/kg Rat Oral [6]
LD50 >5,000 mg/kg Rat Oral [718]
Rabbit, Beagle
LD50 >10,000 mg/kg Oral [4]
Dog
LD50 >2,000 mg/kg Rat Dermal [61[71[8]
LC50 (4hr) >4.5 mg/L Rat Inhalation [6][8]

Chlorthal-dimethyl is classified as practically nontoxic (Toxicity Class IV) by the U.S. EPA.[4] It
is a mild eye and skin irritant but is not considered a skin sensitizer.[4][5][7] However, there is
some evidence to suggest it is a suspected carcinogen.[5] The Australian Pesticides and
Veterinary Medicines Authority (APVMA) has cancelled the registration and use of all products
containing chlorthal dimethyl due to immediate risks to human health, particularly for unborn
babies via maternal exposure.
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Hazard Identification and Classification

While some safety data sheets classify Chlorthal-dimethyl as not a hazardous substance or
mixture[2], others classify it as hazardous, causing skin and serious eye irritation.[6] It is also
described as toxic to aquatic life with long-lasting effects.[7]

GHS Hazard Statements:
e H315: Causes skin irritation.[6]
o H319: Causes serious eye irritation.[6]

e H411: Toxic to aquatic life with long lasting effects.[7]

Experimental Protocols and Safe Handling

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory
personnel.

Personal Protective Equipment (PPE)

When handling Chlorthal-dimethyl-d6, appropriate personal protective equipment must be

worn.

PPE Specification

Safety goggles with side-shields or a face

Eye Protection )
shield.[2]

Chemically resistant gloves (e.qg., nitrile rubber).

[2]

Hand Protection

Body Protection Laboratory coat or impervious clothing.[2]

_ _ A suitable respirator should be used if ventilation
Respiratory Protection . _ _
is inadequate or if dust is generated.[2]

Spill Response Protocol
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In the event of a spill, the following workflow should be initiated to ensure a safe and effective
cleanup.

Major Spill Response

Cleanup by Trained

Initial Assessment Yes Evacuate Area Notify EHS & Supervisor Personnel Only

Assess Spill Size . ’ L.
(o S Minor Spill Response

Contain Spill with Collect Waste in Decontaminate Area Dispose of Waste

Don Appropriate PPE

Absorbent Material Sealed Container with Alcohol per Regulations

Click to download full resolution via product page
Caption: Decision-making workflow for responding to a Chlorthal-dimethyl-d6 spill.
Experimental Protocol for Spill Cleanup:

o Evacuate and Secure: For large spills, evacuate the immediate area and inform your
supervisor and the institutional Environmental Health and Safety (EHS) office.[2]

e Ventilate: Ensure the area is well-ventilated.[2]

o Containment: For liquid spills, absorb the solution with an inert, finely-powdered liquid-
binding material such as diatomite or universal binders.[2] For solid spills, sweep up the
material, avoiding dust formation.[9]

o Decontamination: Scrub the affected surfaces and equipment with alcohol.[2]

» Disposal: Place all contaminated materials into a suitable, sealed container for disposal by a
licensed professional waste disposal service.[6]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Protocol

Reference

Eye Contact

Immediately flush eyes with
large amounts of water for at
least 15 minutes, occasionally
lifting the upper and lower
eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

[2]

Skin Contact

Immediately wash the affected
skin with plenty of soap and
water. Remove contaminated
clothing and shoes. Seek
medical attention if irritation

develops or persists.

[2]

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen or cardiopulmonary
resuscitation (CPR) if
necessary. Avoid mouth-to-
mouth resuscitation. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.
Wash out the mouth with

water. Seek immediate medical

attention.

[2]

Storage and Stability

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.
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Condition Recommendation Reference

Store in a cool, well-ventilated

area. Recommended storage

temperature is 4°C. For
Temperature o (2]

solutions in solvent, store at

-80°C for up to 6 months or

-20°C for up to 1 month.

Container Keep container tightly sealed. [2]

) ) Strong acids/alkalis and strong
Incompatible Materials o ] [2]
oxidizing/reducing agents.

- ] Direct sunlight and sources of
Conditions to Avoid o [2]
ignition.

] N Stable under recommended
Chemical Stability N [2]
storage conditions.

Logical Relationship of Safety Procedures

The following diagram illustrates the logical flow of safety considerations when working with
Chlorthal-dimethyl-dé6.
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Caption: Logical flow of safety procedures for Chlorthal-dimethyl-d6.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can mitigate the risks associated with the handling and use of
Chlorthal-dimethyl-d6 in a laboratory setting. Always consult your institution's specific safety
protocols and the most current Safety Data Sheet before commencing any work with this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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